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Compound of Interest

Compound Name:
4-(1,4-Oxazepane-4-

carbonyl)aniline hydrochloride

CAS No.: 1803589-66-3

Cat. No.: B1433312

Get Quote

Introduction
The 1,4-oxazepane scaffold is a valuable heterocyclic motif in modern medicinal chemistry,

offering a versatile three-dimensional framework for engaging with biological targets.[1][2]

However, researchers frequently encounter a significant hurdle in the drug discovery pipeline:

poor cell permeability. This guide provides a systematic, in-depth approach to diagnosing and

resolving permeability issues with 1,4-oxazepane derivatives. We will move from foundational

physicochemical principles to actionable medicinal chemistry strategies, supported by detailed

experimental protocols.

Section 1: Foundational Concepts & FAQs:
Understanding the "Why"
This section addresses the fundamental reasons why 1,4-oxazepane compounds may exhibit

poor membrane permeability.
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Q1: My 1,4-oxazepane analog shows low permeability. What are the most likely

physicochemical culprits?

A1: Poor permeability in this class of compounds often stems from a combination of factors

related to their inherent structure. The key is to balance the properties required for solubility in

aqueous media with those needed for partitioning into and across the lipid cell membrane.[3]

High Polarity (Polar Surface Area - TPSA): The presence of both an oxygen and a nitrogen

atom in the seven-membered ring can contribute significantly to the molecule's TPSA. If the

TPSA exceeds 140 Å², the energy required to shed the water shell (desolvation) and enter

the hydrophobic membrane core becomes prohibitively high.

High Number of Hydrogen Bond Donors (HBDs): Amine protons or other decorating

functional groups (e.g., hydroxyls, amides) act as HBDs. A high number of HBDs (typically

>5) increases aqueous solubility but severely penalizes membrane permeability.[4]

Low Lipophilicity (logP): While excessive lipophilicity can cause problems (e.g., membrane

trapping, poor solubility), a logP value that is too low (typically <1) suggests the compound is

too polar to effectively enter the lipid bilayer.[5] An optimal logP for oral bioavailability is often

considered to be between 1 and 3.[5]

Molecular Weight (MW) and Size: The larger, seven-membered oxazepane ring, combined

with its substituents, can lead to a high molecular weight. Molecules over 500 Da often face

greater difficulty in passive diffusion across the cell membrane.[6]

Conformational Flexibility: The non-aromatic, seven-membered ring is highly flexible. While

this can be advantageous for target binding, some conformations may "hide" lipophilic

regions and preferentially expose polar atoms, increasing the effective polarity and hindering

membrane entry.

Q2: Could my compound be a substrate for efflux transporters like P-glycoprotein (P-gp)? How

would I know?

A2: Yes, this is a very common cause of poor net permeability, even if passive diffusion is

adequate. P-glycoprotein (P-gp) is an ATP-dependent efflux pump in the cell membrane that

actively expels a wide range of substrates back out of the cell.[7][8][9] This action limits the

intracellular concentration and overall absorption of the drug.[10]
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You would suspect P-gp efflux if you observe a significant difference in permeability when

measured in opposite directions across a polarized cell monolayer (like Caco-2 cells).

Specifically, the permeability from the basolateral (blood) side to the apical (lumen) side (Papp

B-A) would be much higher than the permeability from the apical to the basolateral side (Papp

A-B). The ratio of these two values is called the Efflux Ratio (ER). An efflux ratio greater than 2

is a strong indicator that your compound is a substrate for active efflux.[11]

Section 2: A Systematic Troubleshooting Workflow
Before embarking on extensive chemical modifications, it is crucial to accurately diagnose the

root cause of poor permeability. This workflow guides you from initial observation to a specific

conclusion.
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Phase 1: Initial Assessment

Phase 2: Experimental Diagnosis

Phase 3: Conclusion & Strategy

Observation:
Poor cellular activity or
low in vivo exposure

Step 1: In Silico Profiling
(logP, TPSA, MW, HBD/HBA)

Are properties outside optimal range?

Step 2: PAMPA Assay
(Measures Passive Diffusion)

Yes/No

Is PAMPA Permeability (Pe) Low?

Step 3: Bidirectional Caco-2 Assay
(Measures Net Permeability)

Is Caco-2 Papp (A-B) Low?

No

Conclusion:
Intrinsic Poor Passive Permeability
Strategy: Medicinal Chemistry to

reduce polarity / HBDs.

Yes

Is Efflux Ratio (ER) > 2?

No

Conclusion:
Poor Solubility is Limiting Factor

Strategy: Improve aqueous solubility.

Yes
(Check Recovery %)

Conclusion:
Compound is an Efflux Substrate
Strategy: Medicinal Chemistry to

circumvent P-gp recognition.

Yes

Conclusion:
Good Permeability

Issue lies elsewhere (e.g., metabolism,
target engagement, solubility).

No

Click to download full resolution via product page

Caption: A step-by-step workflow for diagnosing the cause of poor permeability.
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Section 3: Targeted Medicinal Chemistry Strategies
& FAQs
Once you have a diagnosis, the following strategies can be employed to modify the 1,4-

oxazepane scaffold.

Q3: My compound has poor passive permeability (diagnosed by PAMPA). How can I

systematically modify the scaffold to improve it?

A3: Improving passive diffusion requires a careful reduction of polarity and an increase in

lipophilic character without compromising target activity. Heterocyclic compounds offer many

avenues for such modifications.[12][13]
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Strategy
Specific
Modification on
1,4-Oxazepane

Rationale &
Causality

Potential Pitfalls

Reduce H-Bond

Donors (HBDs)

N-alkylation or N-

acylation of the ring

nitrogen (if it's a

secondary amine).

Replace external -OH

or -NH2 groups with -

OCH3 or N(CH3)2.

Each HBD requires

significant energy to

be stripped of its

hydration shell.

Masking these groups

drastically lowers the

desolvation penalty for

entering the

membrane.[4]

Loss of a key H-bond

interaction with the

target protein, leading

to reduced potency.

Increase Lipophilicity

(logP)

Add small, lipophilic

groups like methyl,

ethyl, or halogen

atoms (F, Cl) to

solvent-exposed parts

of the scaffold.

Increases the

compound's affinity for

the lipid bilayer,

promoting partitioning

from the aqueous

environment into the

cell membrane.

Overly increasing logP

(>5) can lead to poor

aqueous solubility,

high protein binding,

and trapping within

the membrane.[14]

Reduce Polar Surface

Area (TPSA)

Mask polar groups

(see HBD reduction).

Replace a polar

substituent (e.g., a

carboxylate) with a

less polar bioisostere

(e.g., a tetrazole).

Reduces the overall

polarity of the

molecule, making it

more energetically

favorable to enter the

non-polar membrane

environment.

The new bioisostere

may introduce

undesirable steric

clashes or electronic

properties that affect

target binding.

Modulate

Conformation

Introduce a gem-

dimethyl group or

other rigidifying

substituent on the

oxazepane ring.

This can "lock" the

ring in a more planar,

"membrane-friendly"

conformation that

shields polar atoms

and exposes lipophilic

surfaces, improving

permeability.

Can negatively impact

the bioactive

conformation required

for target binding.
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Q4: My compound is a P-gp substrate (ER > 2). What structural modifications can help

circumvent efflux?

A4: Circumventing efflux requires altering the molecule's structure to reduce its recognition and

transport by P-gp. P-gp substrates are often amphipathic, with distinct polar and hydrophobic

regions.[15]

Masking H-bond Donors: P-gp has a strong affinity for HBDs. Converting an -OH to an -

OCH3 or an -NH- to an -N(CH3)- can disrupt a key recognition interaction with the

transporter.

Adding Bulky Groups: Introducing a sterically bulky group near a known P-gp recognition site

can prevent the molecule from properly fitting into the transporter's binding pocket.

Increasing Lipophilicity/Reducing Polarity: Sometimes, making the molecule more lipophilic

can enhance its passive diffusion rate to the point where it outcompetes the rate of efflux,

leading to a net increase in intracellular concentration.

Intramolecular Hydrogen Bonding: Designing the molecule to form a stable intramolecular

hydrogen bond can effectively "hide" a key H-bond donor and acceptor from both water and

the efflux transporter, lowering TPSA and reducing P-gp recognition.

Extracellular Space Cell Membrane

Intracellular Space

1,4-Oxazepane
Compound

Compound

Passive Diffusion
(High Lipophilicity,

Low Polarity)

P-glycoprotein (P-gp)
Efflux PumpActive Efflux

(ATP-Dependent)

Binding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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